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Eniporide Profile & Experimental Data

The table below summarizes the available quantitative data on Eniporide. Please note that this information

pertains to the parent drug, as data on its metabolites is not available in the search results.

Property Details

Molecular Weight 320.37 g/mol [1]

Molecular Formula C₁₄H₁₆N₄O₃S [1]

CAS Number 176644-21-6 [1]

Biological Activity Na(+)/H(+) exchange (NHE) inhibitor [2] [1] [3]

Tested Doses (Human Trial) 50 mg, 100 mg, 150 mg, 200 mg (intravenous) [4]

Solubility (DMSO) 25 mg/mL (78.03 mM) [1]

Primary Experimental Model (Preclinical) Isolated guinea pig hearts (Langendorff preparation) [2]

Detailed Experimental Protocols
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Here are the detailed methodologies for key experiments cited in the search results, which you can use as a

reference for your own research.

Human Clinical Trial (ESCAMI)

Study Design: A multicenter, randomized, double-blinded, placebo-controlled, dose-ranging
trial [4].

Patient Population: 1,389 patients with ST-elevation myocardial infarction (STEMI) presenting
within 6 hours of symptoms. Mean age was 60, and 22% were female [4].

Intervention: The blinded study medication (Eniporide) was administered intravenously over
10 minutes. It was given after the start of thrombolytic therapy or before the start of primary

angioplasty [4].
Primary Endpoint: Infarct size as determined by the area under the curve for release of alpha-

hydroxybutyrate dehydrogenase [4].
Secondary Endpoints: Creatine kinase and troponin release, clinical events within the first six

weeks, and extent of ST-segment resolution [4].

Preclinical Study on Mechanism of Action

Experimental Model: Isolated guinea pig hearts perfused via the aortic root (Langendorff

preparation) with HEPES buffer solution [2].
Perfusion Conditions: Hearts were perfused with buffer at pH 7.4 (control) or pH 8.0, with or

without the NHE inhibitor Eniporide, for 10 minutes before and after 35 minutes of global
ischemia [2].

Measurements: Left ventricular pressure and its derivatives (contractility and relaxation) were
measured. Mitochondrial function was assessed via spectrophotofluorometry to measure

NADH, FAD, mitochondrial Ca²⁺, and superoxide generation [2].

Mechanism of Action: NHE1 Inhibition

Eniporide is a specific inhibitor of the Na+/H+ exchanger isoform 1 (NHE1). The following diagram

illustrates the mechanism by which NHE1 inhibition provides cardioprotection during ischemia and

reperfusion, based on the described preclinical study [2].
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NHE1 Inhibition Protects Against Cardiac Injury

Therapeutic Context & Comparison with Alternatives

While direct comparative data on metabolites is unavailable, the broader context of NHE1 inhibitors is

informative.

Therapeutic Outcome in Cardiology: Despite a strong mechanistic rationale and positive preclinical

results like those above, the ESCAMI trial found that Eniporide did not reduce infarct size or
improve clinical outcomes in patients with STEMI [4]. This illustrates that cardioprotective effects

in animal models do not always translate to human patients.
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The NHE1 Inhibitor Class: Cariporide is another well-studied NHE1 inhibitor. Research highlights

that this class of drugs is being investigated beyond cardiology for potential anti-cancer
applications. The rationale is that many cancer cells overexpress NHE1 to maintain an alkaline

intracellular pH, which drives tumor growth and invasion [3]. Inhibiting NHE1 could disrupt this
process.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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